Cas no 1225451-00-2 ((R,R,S,S)-Orlistat)

(R,R,S,S)-Orlistat structure
(R,R,S,S)-Orlistat structure
Product Name:(R,R,S,S)-Orlistat
CAS No:1225451-00-2
MF:C29H53NO5
MW:495.73482966423
MDL:MFCD28988915
CID:1059865
PubChem ID:16760542
Update Time:2025-04-20

(R,R,S,S)-Orlistat Chemical and Physical Properties

Names and Identifiers

    • (R,R,S,S)-Orlistat
    • (2R)-1-[(2S,3S)-3-Hexyl-4-oxo-2-oxetanyl]-2-tridecanyl N-formyl-D -leucinate
    • AKOS030241555
    • J-002583
    • N-formyl-D-leucine (R)-1-[[(2S,3S)-3-hexyl-4-oxo-2-oxetanyl]methyl]dodecyl ester
    • 111466-63-8
    • (R)-1-((2S,3S)-3-Hexyl-4-oxooxetan-2-yl)tridecan-2-yl formyl-D-leucinate
    • 1225451-00-2
    • [(2R)-1-[(2S,3S)-3-hexyl-4-oxooxetan-2-yl]tridecan-2-yl] (2R)-2-formamido-4-methylpentanoate
    • CHEMBL472695
    • AHLBNYSZXLDEJQ-RAVGUYNFSA-N
    • (2R)-1-[(2S,3S)-3-HEXYL-4-OXOOXETAN-2-YL]TRIDECAN-2-YL (2R)-2-FORMAMIDO-4-METHYLPENTANOATE
    • BDBM50465318
    • EN300-24765849
    • (S,R,S,S)-Orlistat
    • MDL: MFCD28988915
    • Inchi: 1S/C29H53NO5/c1-5-7-9-11-12-13-14-15-16-18-24(34-29(33)26(30-22-31)20-23(3)4)21-27-25(28(32)35-27)19-17-10-8-6-2/h22-27H,5-21H2,1-4H3,(H,30,31)/t24-,25+,26-,27+/m1/s1
    • InChI Key: AHLBNYSZXLDEJQ-RAVGUYNFSA-N
    • SMILES: O1C([C@@H](CCCCCC)[C@@H]1C[C@@H](CCCCCCCCCCC)OC([C@@H](CC(C)C)NC=O)=O)=O

Computed Properties

  • Exact Mass: 495.39200
  • Monoisotopic Mass: 495.39237379g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 23
  • Complexity: 579
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10
  • Topological Polar Surface Area: 81.7Ų

Experimental Properties

  • PSA: 85.19000
  • LogP: 7.72220

(R,R,S,S)-Orlistat Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
O686465-25mg
(R,R,S,S)-Orlistat
1225451-00-2
25mg
$9225.00 2023-05-17
TRC
O686465-50mg
(R,R,S,S)-Orlistat
1225451-00-2
50mg
$ 12800.00 2023-09-06
Enamine
EN300-24765849-0.05g
(2R)-1-[(2S,3S)-3-hexyl-4-oxooxetan-2-yl]tridecan-2-yl (2R)-2-formamido-4-methylpentanoate
1225451-00-2 95%
0.05g
$2755.0 2024-06-19
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